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Compound of Interest

1,2-dimethyl-6-nitro-1H-
Compound Name:

benzimidazole
CAS No.: 19492-66-1

Cat. No.: B101268

Get Quote

Executive Summary & Core Identification

1,2-dimethyl-6-nitro-1H-benzimidazole is a specific regioisomer of the nitrobenzimidazole
class, distinct from its 5-nitro tautomeric/isomeric counterparts. It serves as a critical
intermediate in the synthesis of bioactive heterocyclic compounds, particularly in the
development of phosphodiesterase inhibitors, antiviral agents, and functionalized
benzimidazole amines.

Researchers must exercise extreme caution to distinguish this compound from Dimetridazole
(1,2-dimethyl-5-nitro-1H-imidazole), a veterinary drug with a similar name but a completely
different core structure (imidazole vs. benzimidazole).

Chemical Identity Matrix

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b101268#bc-rfq
https://www.benchchem.com/product/b101268/docs?utm_src=pdf-body#1-2-dimethyl-6-nitro-1h-benzimidazole-technical-identification-synthesis-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Feature

Specification

Chemical Name

1,2-dimethyl-6-nitro-1H-benzimidazole

Molecular Formula

CoHoN302

Molecular Weight

191.19 g/mol

Core Scaffold

Benzimidazole (Fused benzene and imidazole

rings)

Key Substituents

Methyl (N1), Methyl (C2), Nitro (C6)

Related CAS (Precursor)

1792-40-1 (2-Methyl-5-nitro-1H-benzimidazole -

Tautomer)

Related CAS (Non-Nitro)

2876-08-6 (1,2-Dimethylbenzimidazole)

Isomerism Note

Often produced as a mixture with 1,2-dimethyl-

5-nitrobenzimidazole.[1][2]

Critical Note on CAS Numbers: While the parent tautomer (2-methyl-5-nitrobenzimidazole) has

a well-established CAS (1792-40-1), the specific N-methylated regioisomer 1,2-dimethyl-6-

nitrobenzimidazole is frequently cited in literature (e.g., J. Chem. Soc., 1931) without a unique,

widely indexed commercial CAS number in standard catalogs. It is often identified via its

precursor or as part of a reaction mixture requiring separation.

Structural Analysis & Isomerism

The synthesis of N-substituted benzimidazoles from 5-nitrobenzimidazole precursors

introduces a regiochemical challenge. The precursor, 2-methyl-5-nitrobenzimidazole, exists in

tautomeric equilibrium between the 5-nitro and 6-nitro forms (due to the labile proton on

nitrogen).
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Upon alkylation (methylation) at the N1 position, this equilibrium is "frozen," yielding two
distinct, non-interconvertible isomers:

e 1,2-dimethyl-5-nitrobenzimidazole (Nitro group meta to the N-methyl).

e 1,2-dimethyl-6-nitrobenzimidazole (Nitro group para to the N-methyl).

Mechanistic Pathway Diagram

The following diagram illustrates the bifurcation point where the specific 6-nitro isomer is
generated.

Isomer A:

Alkylation at N1(5 1,2-dimethyl-5-nitrobenzimidazole
2-Methyl-5-nitrobenzimidazole (Often Major Product)

(Tautomeric Equilibrium)
CAS: 1792-40-1

Alkylation at N3(6)

1,2-dimethyl-1H-benzimidazol-6-amine
(Active Intermediate)

Isomer B: 3 :
1,2-dimethyl-6 nitiobenzimidazole |—Seiective Reduction | oo oo cnciomcy }—»
(Target Compound)

Click to download full resolution via product page

Caption: Divergent synthesis pathway showing the origin of the 6-nitro isomer via alkylation of
the tautomeric precursor.

Synthesis & Experimental Protocol

This protocol is derived from foundational heterocyclic chemistry techniques tailored for
regioselective isolation.

Phase 1: Methylation of 2-Methyl-5-Nitrobenzimidazole

Objective: To synthesize the mixture of 1,2-dimethyl-5/6-nitro isomers.
e Reagents:
o Substrate: 2-Methyl-5-nitrobenzimidazole (1.0 eq).

o Alkylating Agent: Dimethyl sulfate (1.1 eq) or Methyl lodide.
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o Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (K2COs).

o Solvent: Acetone or DMF (Dimethylformamide).

e Procedure:

o

Dissolve the precursor in the chosen solvent.

[¢]

Add the base and stir for 30 minutes to deprotonate the imidazole nitrogen.

[e]

Dropwise add the methylating agent while maintaining temperature (reflux for acetone, 60-
80°C for DMF).

[¢]

Monitor reaction progress via TLC (Thin Layer Chromatography). The N-methylated
products will be less polar than the starting material.

o Work-up:
o Remove solvent under reduced pressure.

o Quench the residue with ice water to precipitate the crude isomeric mixture.

Phase 2: Separation of Isomers (The Critical Step)

Because the electronic environments of the 5-nitro and 6-nitro positions differ, the isomers
exhibit distinct solubility and chromatographic properties.

o Fractional Crystallization: The 1,2-dimethyl-5-nitro isomer is typically less soluble in
ethanol/water mixtures and often crystallizes first. The target 1,2-dimethyl-6-
nitrobenzimidazole remains in the mother liquor or requires a different solvent system (e.g.,
benzene/petroleum ether) for purification.

 NMR Validation:
o 1H NMR (DMSO-d6): The protons on the benzene ring show different coupling patterns.

o NOE (Nuclear Overhauser Effect): Irradiation of the N-methyl group will show a strong
enhancement of the H-7 proton in the 1,2-dimethyl-6-nitro isomer (where H-7 is adjacent
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to N-Me). In the 5-nitro isomer, the N-methyl is adjacent to H-7, but the nitro group is at
position 5, changing the shielding significantly.

Phase 3: Reduction (Application Context)
The 6-nitro compound is frequently reduced to the amine for drug synthesis.

e Protocol: Dissolve 1,2-dimethyl-6-nitro-1H-benzimidazole (1 g) in conc. HCI (15 mL). Add
Tin(Il) chloride dihydrate (4.7 g).[1] Stir at room temperature for 6 hours. Neutralize to pH 10
to isolate 1,2-dimethyl-1H-benzimidazol-6-amine.

Physical Properties & Characterization

Property Description

White to pale yellow crystalline solid (when
Appearance

pure).

. Soluble in DMSO, DMF, Chloroform; sparingly

Solubility ]

soluble in water.

Distinct from the 5-nitro isomer (Literature
Melting Point values vary by purity, typically >150°C range for

nitrobenzimidazoles).

IR: Strong NO2z bands at ~1530 cm~1
Spectroscopy (asymmetric) and ~1350 cm~* (symmetric). MS:

Molecular ion peak [M+] at m/z 191.

Applications in Drug Development

The 1,2-dimethyl-6-nitro-1H-benzimidazole scaffold is a pharmacophore utilized in:

o Phosphodiesterase Inhibitors: Used as a precursor for quinoline derivatives that inhibit
phosphodiesterase, relevant in treating inflammatory disorders.

» Antiviral Agents: Benzimidazole derivatives are potent inhibitors of viral helicase enzymes.

» Antiparasitic Research: While distinct from Dimetridazole, the benzimidazole analogs are
investigated for enhanced activity against anaerobic protozoa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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